Cas no 1803783-16-5 (Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate
• CAS No: 1803783-16-5
• MF: C₁₃H₁₂F₃NO₂
• MW: 271.235094070435
• CID: 4794762
• Update Time: 2025-06-10

Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate

• Inchi： 1S/C13H12F3NO2/c1-3-8-5-6-9(7-17)10(12(18)19-4-2)11(8)13(14,15)16/h5-6H,3-4H2,1-2H3
• InChI Key： JGZPBIVAGBMMOV-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=C(C#N)C=CC=1CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 3.5
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate

Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate (CAS No. 1803783-16-5): An Overview of Its Structure, Synthesis, and Applications in Modern Chemistry

Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate (CAS No. 1803783-16-5) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique combination of functional groups, including a cyano group, an ethyl substituent, and a trifluoromethyl group, which collectively confer it with a range of interesting properties and potential applications.

The molecular structure of Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate is depicted by the formula C₁₄H₁₂F₃NO₂. The presence of the cyano group (-CN) imparts significant electron-withdrawing properties, making the molecule highly polar and reactive. The trifluoromethyl group (-CF₃) further enhances these properties due to its strong electron-withdrawing effect and high electronegativity. The ethyl substituent (-C₂H₅) provides additional steric bulk and influences the molecule's solubility and reactivity.

The synthesis of Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate can be achieved through various routes, depending on the desired yield and purity. One common method involves the reaction of 6-cyano-3-ethyl-2-trifluoromethylbenzoic acid with ethanol in the presence of a dehydrating agent such as thionyl chloride or dicyclohexylcarbodiimide (DCC). This esterification reaction is typically carried out under reflux conditions to ensure complete conversion. Alternatively, the compound can be synthesized via a multistep process involving the formation of the corresponding acid chloride followed by nucleophilic acyl substitution with ethanol.

In recent years, Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate has been explored for its potential applications in various fields. In medicinal chemistry, the compound's unique structure has been investigated for its ability to modulate biological targets. For instance, studies have shown that similar compounds with cyano and trifluoromethyl groups exhibit potent inhibitory activity against specific enzymes and receptors, making them promising candidates for drug development.

In materials science, Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate has been studied for its potential use in the development of functional materials. The presence of the cyano and trifluoromethyl groups can influence the electronic properties of polymers and other materials, leading to enhanced performance in applications such as electronic devices and sensors. Additionally, the compound's high polarity and reactivity make it a valuable intermediate in the synthesis of more complex molecules with tailored properties.

The environmental impact of Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate is an important consideration in its use and disposal. While no specific data on its environmental fate is available, it is generally recommended to handle this compound with care to prevent contamination of water sources and ecosystems. Proper waste management practices should be followed to ensure safe disposal.

In conclusion, Ethyl 6-cyano-3-ethyl-2-(trifluoromethyl)benzoate (CAS No. 1803783-16-5) is a multifaceted compound with a wide range of potential applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it a valuable tool for researchers seeking to develop new materials and pharmaceuticals. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in modern chemistry.